2-Bromo-6-isopropoxybenzonitrile

Specification

• CAS No.: 1365272-13-4
• Molecular Formula: C10H10BrNO
• Molecular Weight: 240.1 g/mol
• IUPAC Name: 2-bromo-6-propan-2-yloxybenzonitrile
• Standard InChI: InChI=1S/C10H10BrNO/c1-7(2)13-10-5-3-4-9(11)8(10)6-12/h3-5,7H,1-2H3
• Standard InChI Key: AKFSBPKXJDZPKA-UHFFFAOYSA-N
• SMILES: CC(C)OC1=C(C(=CC=C1)Br)C#N
• Canonical SMILES: CC(C)OC1=C(C(=CC=C1)Br)C#N

Introduction

2-Bromo-6-isopropoxybenzonitrile is an organic compound characterized by the presence of a bromine atom and an isopropoxy group attached to a benzonitrile framework. Its chemical formula is C10H10BrNO, and it has a molecular weight of approximately 254.12 g/mol, although some sources report it as 240.10 g/mol. This compound features a benzene ring substituted with a bromine atom at the 2-position and an isopropoxy group at the 6-position, alongside a nitrile functional group. The unique arrangement of these functional groups contributes to its distinct physical and chemical properties.

Synthesis Methods

The synthesis of 2-Bromo-6-isopropoxybenzonitrile can be achieved through several methods, although specific detailed procedures are not widely documented in the available literature. Generally, such compounds are synthesized using reactions that involve the substitution of appropriate functional groups onto a benzonitrile backbone. This might involve halogenation and etherification reactions.

Potential Applications

2-Bromo-6-isopropoxybenzonitrile has potential applications in various fields, including pharmaceuticals and material science. The presence of the bromine and isopropoxy groups allows for specific interactions that could be beneficial in drug development or in the creation of new materials with unique properties.

Structural Similarities and Comparisons

Several compounds share structural similarities with 2-Bromo-6-isopropoxybenzonitrile. Notable examples include:

Compound Name	Chemical Formula	Key Features
2-Bromo-6-fluorobenzonitrile	C7H3BrFN	Contains fluorine; used in electronic applications.
2-Bromo-4-isopropoxybenzonitrile	C10H10BrNO	Similar structure but different substitution pattern; potential for different reactivity.
4-Bromo-2-isopropoxybenzonitrile	C10H10BrNO	Different positional isomer; may exhibit varied biological activity due to substitution position.

Safety and Handling

As with many organic compounds, handling 2-Bromo-6-isopropoxybenzonitrile requires caution. Although specific safety data for this compound is not readily available, compounds with similar structures often require storage in a dark, dry place and may pose risks such as skin irritation or toxicity if not handled properly.